Cas no 63867-55-0 (1-Propanone,1-(4-methyl-1-piperazinyl)-)

• Product Name: 1-Propanone,1-(4-methyl-1-piperazinyl)-
• CAS No: 63867-55-0
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 504606
• PubChem ID: 114361
• Update Time: 2025-04-19

1-Propanone,1-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(4-methyl-1-piperazinyl)-
• (2E)-3-{3-[(2-FLUOROBENZYL)OXY]-4-METHOXYPHENYL}-2-(2-THIENYL)ACRYLIC ACID
• 1-(4-methylpiperazin-1-yl)propan-1-one
• Piperazine, 1-methyl-4-(1-oxopropyl)- (9CI)
• 1-METHYL-4-PROPANOYLPIPERAZINE
• 1-Propionyl-4-methylpiperazine
• AC1L3F60
• AC1Q5K7S
• AG-G-37970
• BRN 4740920
• Piperazine, 4-methyl-1-propionyl-
• SureCN802314
• Piperazine,1-methyl-4-(1-oxopropyl)-(9ci)
• N-methyl-N'-propionylpiperazine
• DTXSID20213317
• AKOS003867186
• SCHEMBL802314
• 63867-55-0

• Inchi： 1S/C8H16N2O/c1-3-8(11)10-6-4-9(2)5-7-10/h3-7H2,1-2H3
• InChI Key： WZHVLILJVZZLNS-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CCN(C)CC1

Computed Properties

• Exact Mass: 156.12638
• Monoisotopic Mass: 156.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6A^2
• XLogP3: 0

Experimental Properties

• Density: 0.999
• Boiling Point: 258.8°C at 760 mmHg
• Flash Point: 105.9°C
• Refractive Index: 1.476
• PSA: 23.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines